Cas no 82542-92-5 (15,23-dihydrosirohydrochlorin)
15,23-dihydrosirohydrochlorin structure
Product Name:15,23-dihydrosirohydrochlorin
CAS No:82542-92-5
MF:C42H48N4O16
MW:864.847732543945
CID:987895
PubChem ID:5280516
Update Time:2025-04-20
15,23-dihydrosirohydrochlorin Chemical and Physical Properties
Names and Identifiers
-
- 15,23-dihydrosirohydrochlorin
- 3,3',3'',3'''-[(7S,8S,12S,13S)-3,8,13,17-tetrakis(carboxymethyl)-8,13-dimethyl-7,8,12,13,20,24-hexahydroporphyrin-2,7,12,18-tetrayl]tetrapropanoic acid
- C02463
- 82542-92-5
- Precorrin 2
- 2,18-tetrayl]tetrapropanoic acid
- CHEBI:50602
- precorrin-2
- dihydrosirohydrochlorin
- 3-[(1Z,2S,3S,4Z,15Z,17S,18S)-8,12,17-tris(2-carboxyethyl)-3,7,13,18-tetrakis(carboxymethyl)-3,18-dimethyl-2,10,17,21,22,23-hexahydroporphyrin-2-yl]propanoic acid
- 3,3',3'',3'''-[(7S,8S,12S,13S)-3,8,13,17-tetrakis(carboxymethyl)-8,13-dimethyl-7,8,12,13,20,24-hexahydroporphyrin-2,7,1
-
- Inchi: 1S/C42H48N4O16/c1-41(17-39(59)60)23(5-9-35(51)52)29-14-27-21(11-37(55)56)19(3-7-33(47)48)25(43-27)13-26-20(4-8-34(49)50)22(12-38(57)58)28(44-26)15-31-42(2,18-40(61)62)24(6-10-36(53)54)30(46-31)16-32(41)45-29/h14-16,23-24,43-44,46H,3-13,17-18H2,1-2H3,(H,47,48)(H,49,50)(H,51,52)(H,53,54)(H,55,56)(H,57,58)(H,59,60)(H,61,62)/b29-14-,30-16-,31-15-/t23-,24-,41+,42+/m1/s1
- InChI Key: CSWLXNNNLVVXKD-ZIBVGKFXSA-N
- SMILES: OC(C[C@]1(C)C2=CC3=C(CC(=O)O)C(CCC(=O)O)=C(CC4=C(CCC(=O)O)C(CC(=O)O)=C(C=C5[C@@H](CCC(=O)O)[C@](C)(CC(=O)O)C(C=C([C@H]1CCC(=O)O)N2)=N5)N4)N3)=O |t:5,34,49|
Computed Properties
- Exact Mass: 864.30653146g/mol
- Monoisotopic Mass: 864.30653146g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 62
- Rotatable Bond Count: 20
- Complexity: 1980
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.432
- Topological Polar Surface Area: 354Ų
15,23-dihydrosirohydrochlorin Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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